Cas no 190781-46-5 (b-D-Galactopyranoside, (1b,3b,12b,23S,24S,25R)-1-[(O-4-O-acetyl-6-deoxy-a-L-mannopyranosyl-(1®2)-O-[b-D-xylopyranosyl-(1®3)]-b-D-glucopyranosyl)oxy]-3,12,23-trihydroxyspirost-5-en-24-yl6-deoxy- (9CI))

• Product Name: b-D-Galactopyranoside, (1b,3b,12b,23S,24S,25R)-1-[(O-4-O-acetyl-6-deoxy-a-L-mannopyranosyl-(1®2)-O-[b-D-xylopyranosyl-(1®3)]-b-D-glucopyranosyl)oxy]-3,12,23-trihydroxyspirost-5-en-24-yl6-deoxy- (9CI)
• CAS No: 190781-46-5
• MF: C₅₂H₈₂O₂₅
• MW: 1107.1924996376
• CID: 1384542
• Update Time: 2024-03-03

b-D-Galactopyranoside, (1b,3b,12b,23S,24S,25R)-1-[(O-4-O-acetyl-6-deoxy-a-L-mannopyranosyl-(1®2)-O-[b-D-xylopyranosyl-(1®3)]-b-D-glucopyranosyl)oxy]-3,12,23-trihydroxyspirost-5-en-24-yl6-deoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• BrodiosaponinC
• 3)]-b-D-glucopyranosyl)oxy]-3,12,23-trihydroxyspirost-5-en-24-yl6-deoxy- (9CI)
• (-)-Brodiosaponin F
• (-)-Brodiosaponin C
• Brodiosaponin C
• b-D-Galactopyranoside, (1b,3b,12b,23S,24S,25R)-1-[(O-4-O-acetyl-6-deoxy-a-L-mannopyranosyl-(1®2)-O-[b-D-xylopyranosyl-(1®3)]-b-D-glucopyranosyl)oxy]-3,12,23-trihydroxyspirost-5-en-24-yl6-deoxy- (9CI)

• Inchi： 1S/C52H82O25/c1-17-15-68-52(45(66)41(17)74-47-39(64)36(61)33(58)19(3)69-47)18(2)32-28(77-52)12-25-24-9-8-22-10-23(55)11-31(50(22,6)26(24)13-30(57)51(25,32)7)73-49-44(76-48-40(65)37(62)42(20(4)70-48)71-21(5)54)43(35(60)29(14-53)72-49)75-46-38(63)34(59)27(56)16-67-46/h8,17-20,23-49,53,55-66H,9-16H2,1-7H3
• InChI Key： FXYWXZPTWDOQFS-UHFFFAOYSA-N
• SMILES： CC1C2(C(O)C(OC3C(O)C(O)C(O)C(C)O3)C(C)CO2)OC2CC3C(C12)(C)C(O)CC1C3CC=C2C1(C)C(OC1C(OC3C(O)C(O)C(OC(=O)C)C(C)O3)C(OC3C(O)C(O)C(O)CO3)C(O)C(CO)O1)CC(O)C2

Computed Properties

• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 77
• XLogP3: -2.675

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins